Cas no 144340-73-8 (1-chloro-3-(2-fluorophenyl)propan-2-one)

• Product Name: 1-chloro-3-(2-fluorophenyl)propan-2-one
• CAS No: 144340-73-8
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 3749914
• PubChem ID: 20076856
• Update Time: 2025-05-20

1-chloro-3-(2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-chloro-3-(2-fluorophenyl)-
• 1-chloro-3-(2-fluorophenyl)propan-2-one
• EN300-39934
• Z316174764
• AKOS000183586
• 830-201-6
• SCHEMBL3013122
• 144340-73-8
• 1-chloro-3-(2-fluorophenyl)acetone
• MFCD09940158

• Inchi： 1S/C9H8ClFO/c10-6-8(12)5-7-3-1-2-4-9(7)11/h1-4H,5-6H2
• InChI Key： NKXOUJLSAVDXQA-UHFFFAOYSA-N
• SMILES： C(Cl)C(=O)CC1=CC=CC=C1F

Computed Properties

• Exact Mass: 186.025
• Monoisotopic Mass: 186.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1A^2

Additional information on 1-chloro-3-(2-fluorophenyl)propan-2-one

Comprehensive Guide to 1-Chloro-3-(2-fluorophenyl)propan-2-one (CAS No. 144340-73-8): Properties, Applications, and Market Insights

1-Chloro-3-(2-fluorophenyl)propan-2-one (CAS No. 144340-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This fluorinated aromatic ketone derivative is widely recognized for its unique structural features, which make it valuable in synthetic chemistry and drug development. With the increasing demand for fluorinated building blocks in medicinal chemistry, this compound has become a subject of interest for researchers exploring novel bioactive molecules.

The molecular structure of 1-chloro-3-(2-fluorophenyl)propan-2-one combines a fluorophenyl group with a chloro-substituted propanone moiety, creating a versatile scaffold for further chemical modifications. This structural combination is particularly valuable in the design of pharmaceutical intermediates, as the fluorine atom can significantly influence the biological activity and metabolic stability of potential drug candidates. Recent studies have highlighted the importance of such fluorinated ketones in the development of CNS-active compounds and enzyme inhibitors.

From a synthetic chemistry perspective, CAS 144340-73-8 serves as an excellent precursor for various organic transformations. The presence of both chloro and fluoro substituents allows for selective reactions at different positions of the molecule. Researchers have utilized this compound in nucleophilic substitution reactions, Grignard reactions, and as a starting material for heterocyclic compound synthesis. The growing interest in fluorine-containing pharmaceuticals has further increased the relevance of this chemical in modern drug discovery programs.

The physical and chemical properties of 1-chloro-3-(2-fluorophenyl)propan-2-one make it suitable for various laboratory applications. It typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. The compound's boiling point and molecular weight are key parameters that researchers consider when designing synthetic routes. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize and quantify this material in research settings.

In the pharmaceutical industry, derivatives of 144340-73-8 have shown potential in addressing current healthcare challenges. With the increasing focus on neurological disorders and age-related diseases, researchers are exploring how modifications of this core structure might lead to novel therapeutic agents. The compound's ability to serve as a bioisostere for various natural metabolites enhances its value in drug design strategies targeting specific biological pathways.

Market trends indicate growing demand for fluorinated chemical intermediates like 1-chloro-3-(2-fluorophenyl)propan-2-one. The global pharmaceutical industry's emphasis on precision medicine and targeted therapies has created new opportunities for specialized building blocks. Suppliers and manufacturers are responding to this demand by developing improved synthetic routes and purification methods for CAS 144340-73-8, ensuring consistent quality for research and development applications.

Environmental and safety considerations are important when working with 1-chloro-3-(2-fluorophenyl)propan-2-one. While not classified as highly hazardous, proper laboratory practices should be followed, including the use of appropriate personal protective equipment and ventilation systems. Researchers are increasingly interested in developing greener synthetic methods for producing such compounds, aligning with the broader trend toward sustainable chemistry in the pharmaceutical sector.

Recent scientific publications have highlighted innovative applications of 144340-73-8 in material science and catalysis. The compound's unique electronic properties, imparted by the fluorine substituent, make it interesting for designing new functional materials with specific optical or electronic characteristics. These developments demonstrate the expanding utility of this chemical beyond traditional pharmaceutical applications.

Quality control standards for 1-chloro-3-(2-fluorophenyl)propan-2-one have become more stringent as its applications diversify. Analytical methods for assessing purity, stability, and isomeric composition continue to evolve, supported by advances in analytical chemistry techniques. These improvements ensure that researchers can obtain reliable and reproducible results when using this compound in their investigations.

Looking ahead, the future of CAS 144340-73-8 appears promising as new research directions emerge. The compound's versatility positions it well for applications in drug discovery, chemical biology, and advanced materials. As synthetic methodologies advance and our understanding of fluorine chemistry deepens, 1-chloro-3-(2-fluorophenyl)propan-2-one will likely play an increasingly important role in scientific innovation across multiple disciplines.